1-Methyl-3-iodo-4-methoxypyridin-2-one

• CAS No.: 571168-90-6
• Molecular Formula: C7H8INO2
• Molecular Weight: 265.05 g/mol
• IUPAC Name: 3-iodo-4-methoxy-1-methylpyridin-2-one
• InChI: InChI=1S/C7H8INO2/c1-9-4-3-5(11-2)6(8)7(9)10/h3-4H,1-2H3
• InChI Key: YTNZBIYIOZFOJQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=C(C1=O)I)OC

Description

1-Methyl-3-iodo-4-methoxypyridin-2-one is a useful research compound. Its molecular formula is C7H8INO2 and its molecular weight is 265.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,4-dihydroxy-3-iodopyridine (1.0 eq), Cs2CO3 (2.0 eq), MeI (10.0 eq) and anhydrous DMF was stirred at 40° C. for 72 h, and then the DMF and remaining MeI were evaporated. The residue was treated with aqueous NaS2O3, and the mixture was extracted five times with CH2Cl2. The CH2Cl2 extracts were treated with MgSO4, filtered, and evaporated. The residue was recrystallized from hexanes/CH2Cl2 to give 1-methyl-3-iodo-4-methoxypyridin-2-one.